Cas no 2248341-61-7 (Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate
• CAS No: 2248341-61-7
• MF: C₈H₁₁BrN₂O₂S
• MW: 279.154139757156
• CID: 6284026
• PubChem ID: 137939185
• Update Time: 2025-05-23

Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510721
• Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate
• 2248341-61-7

• Inchi： 1S/C8H11BrN2O2S/c1-8(2,3)13-6(12)4-5(9)14-7(10)11-4/h1-3H3,(H2,10,11)
• InChI Key： VVJIEBUIZLMHKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC(C)(C)C)N=C(N)S1

Computed Properties

• Exact Mass: 277.97246g/mol
• Monoisotopic Mass: 277.97246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate

Comprehensive Overview of Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate (CAS No. 2248341-61-7)

In the realm of organic chemistry and pharmaceutical research, Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate (CAS No. 2248341-61-7) has emerged as a compound of significant interest. This thiazole derivative is widely recognized for its versatile applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The presence of both amino and bromo functional groups, along with the tert-butyl carboxylate moiety, makes it a valuable intermediate for constructing complex heterocyclic frameworks.

Researchers and industry professionals frequently search for terms like "thiazole synthesis", "bromo-thiazole applications", and "CAS 2248341-61-7 supplier", reflecting the growing demand for this compound. Its relevance is further highlighted by its role in the development of kinase inhibitors and antimicrobial agents, which are hot topics in drug discovery. The compound's structural features enable precise modifications, aligning with the trend of fragment-based drug design (FBDD), a strategy gaining traction in modern pharmacology.

From a synthetic perspective, Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate serves as a cornerstone for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for introducing diverse substituents, a technique often queried in forums like "how to functionalize bromo-thiazoles". The tert-butyl protecting group also offers stability during multi-step syntheses, a feature highly valued in peptide mimetics and small-molecule libraries.

Environmental and regulatory considerations are another focal point for users investigating this compound. Queries such as "green chemistry alternatives for thiazole synthesis" or "safety data for CAS 2248341-61-7" underscore the need for sustainable practices. While the compound itself is not classified as hazardous, its handling requires standard laboratory precautions, emphasizing the importance of MSDS documentation and waste disposal protocols.

In conclusion, Tert-butyl 2-amino-5-bromo-1,3-thiazole-4-carboxylate (CAS No. 2248341-61-7) exemplifies the intersection of innovation and practicality in chemical research. Its adaptability in drug discovery, coupled with its synthetic flexibility, ensures its continued prominence in scientific literature and industrial applications. As the field evolves, this compound will likely remain a key player in addressing challenges like antibiotic resistance and targeted cancer therapies.